Cas no 26395-06-2 (5-methyl-2-oxoHexanoic acid)

• Product Name: 5-methyl-2-oxoHexanoic acid
• CAS No: 26395-06-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19228186
• CID: 2107853
• PubChem ID: 12939651
• Update Time: 2025-04-21

5-methyl-2-oxoHexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-oxoHexanoic acid
• 5-Methyl-2-oxohexanoicAcid
• EN300-262427
• 845-082-6
• BBA39506
• CIBNXHHWVVKRDY-UHFFFAOYSA-N
• MFCD19228186
• 26395-06-2
• ketoisoheptanoic acid
• AKOS006378216
• SY213227
• DB-306781
• SCHEMBL234798

• MDL： MFCD19228186
• Inchi： 1S/C7H12O3/c1-5(2)3-4-6(8)7(9)10/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： CIBNXHHWVVKRDY-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCC(C)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives